![molecular formula C20H25NO3 B6056173 2-benzyl-4-(2,3-dimethoxybenzyl)morpholine](/img/structure/B6056173.png)
2-benzyl-4-(2,3-dimethoxybenzyl)morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-benzyl-4-(2,3-dimethoxybenzyl)morpholine is a chemical compound that has been extensively studied in scientific research due to its unique properties. It is a morpholine derivative that has been found to have potential therapeutic applications in various fields, including cancer treatment and neurodegenerative diseases.
Mechanism of Action
The mechanism of action of 2-benzyl-4-(2,3-dimethoxybenzyl)morpholine is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and neurodegenerative diseases. It has also been found to induce apoptosis, which is a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-benzyl-4-(2,3-dimethoxybenzyl)morpholine has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and neurodegenerative diseases. It has also been found to induce apoptosis in cancer cells. Additionally, it has been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 2-benzyl-4-(2,3-dimethoxybenzyl)morpholine in lab experiments include its potential therapeutic applications in cancer treatment and neurodegenerative diseases. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of 2-benzyl-4-(2,3-dimethoxybenzyl)morpholine. One direction is to further investigate its potential therapeutic applications in cancer treatment and neurodegenerative diseases. Another direction is to study its potential side effects and toxicity. Additionally, further research is needed to fully understand its mechanism of action and identify potential drug targets.
Synthesis Methods
The synthesis of 2-benzyl-4-(2,3-dimethoxybenzyl)morpholine involves the reaction of morpholine with benzyl bromide and 2,3-dimethoxybenzyl bromide in the presence of a base such as potassium carbonate. The resulting compound is then purified using column chromatography to obtain a pure product.
Scientific Research Applications
2-benzyl-4-(2,3-dimethoxybenzyl)morpholine has been extensively studied for its potential therapeutic applications in various fields of scientific research. In cancer treatment, it has been found to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and pancreatic cancer. It has also been found to have neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
2-benzyl-4-[(2,3-dimethoxyphenyl)methyl]morpholine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO3/c1-22-19-10-6-9-17(20(19)23-2)14-21-11-12-24-18(15-21)13-16-7-4-3-5-8-16/h3-10,18H,11-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMGRCNJOOKIRKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)CN2CCOC(C2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyl-4-(2,3-dimethoxybenzyl)morpholine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.